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Compound of Interest

Compound Name: 2-Ethenylphenol

Cat. No.: B127231 Get Quote

The safe handling and disposal of 2-Ethenylphenol (also known as 2-vinylphenol or 2-

hydroxystyrene) are critical in a laboratory setting to ensure the safety of personnel and

prevent environmental contamination. This guide provides a step-by-step procedure for the

proper disposal of 2-Ethenylphenol waste, in line with safety best practices for hazardous

phenolic compounds.

Immediate Safety and Hazard Information
2-Ethenylphenol is a hazardous chemical that requires careful handling. Based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents

several risks.[1] In some cases, it is classified as toxic if swallowed and capable of causing

severe skin burns and eye damage.[1] Always consult the specific Safety Data Sheet (SDS) for

the material you are using.

Key Chemical and Physical Properties
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Property Value Source

CAS Number 695-84-1 [2][3][4]

Molecular Formula C₈H₈O [2][3]

Molecular Weight 120.15 g/mol [1]

Appearance
Colorless to light yellow liquid

or solid
[3][5]

Melting Point 29.5°C [2][4]

Boiling Point 108°C at 15 mmHg [5]

GHS Hazard Classifications

Hazard Statement Description

H301 Toxic if swallowed[1]

H314 Causes severe skin burns and eye damage[1]

H315 Causes skin irritation[1]

H317 May cause an allergic skin reaction[1]

H319 Causes serious eye irritation[1]

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled[1]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-
Ethenylphenol waste.

Personal Protective Equipment (PPE)
Before handling 2-Ethenylphenol, ensure you are wearing the appropriate PPE to minimize

exposure risks.
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Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use chemical safety goggles. If there is a splash risk, a face shield should

also be worn.

Lab Coat: A buttoned lab coat is mandatory.

Respiratory Protection: If handling outside of a fume hood or if aerosols may be generated,

use an appropriate respirator.

Waste Collection
Proper segregation and collection of waste are fundamental to safe disposal.

Liquid Waste:

Collect all liquid waste containing 2-Ethenylphenol in a designated, leak-proof, and

chemically compatible container.

Do not pour 2-Ethenylphenol waste down the drain.

The container should have a secure screw-top cap.

Solid Waste:

Collect all contaminated solid waste, such as pipette tips, gloves, and absorbent materials,

in a separate, clearly labeled, puncture-resistant container.

Ensure this container can be securely sealed to prevent the release of vapors.

Waste Storage and Labeling
Proper storage and labeling prevent accidental mixing of incompatible chemicals and ensure

regulatory compliance.

Storage Location: Store waste containers in a designated, well-ventilated area, such as a

satellite accumulation area or a chemical waste storage cabinet. Keep them away from

incompatible materials like strong oxidizing agents.
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Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Ethenylphenol" or "2-Vinylphenol".

List all constituents of the waste mixture, including solvents and their approximate

percentages.

Indicate the relevant hazards (e.g., "Toxic," "Corrosive").

Keep the container closed at all times, except when adding waste.

Final Disposal Procedure
The final disposal of 2-Ethenylphenol must be handled by trained professionals.

Contact Environmental Health and Safety (EHS): When the waste container is nearly full

(around 90%), contact your institution's EHS or equivalent department to arrange for a

hazardous waste pickup.

Professional Disposal: 2-Ethenylphenol waste must be disposed of through a licensed

hazardous waste disposal company. The most common method for this type of organic

waste is high-temperature incineration at a permitted facility.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Ethenylphenol
waste.
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Caption: Workflow for the safe disposal of 2-Ethenylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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